Cas no 922033-29-2 (4-methoxy-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethylbenzamide)

• Product Name: 4-methoxy-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethylbenzamide
• CAS No: 922033-29-2
• MF: C₂₄H₃₁N₃O₂
• MW: 393.521846055985
• CID: 6318995
• PubChem ID: 20934528
• Update Time: 2025-06-03

4-methoxy-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethylbenzamide
• AKOS021821377
• SR-01000911817
• 4-methoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide
• 922033-29-2
• SR-01000911817-1
• HMS3502I19
• 4-methoxy-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide
• F2292-0106
• AKOS002001689
• 4-methoxy-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-pyrrolidin-1-ylethyl]benzamide

• Inchi： 1S/C24H31N3O2/c1-26-13-5-6-19-16-20(9-12-22(19)26)23(27-14-3-4-15-27)17-25-24(28)18-7-10-21(29-2)11-8-18/h7-12,16,23H,3-6,13-15,17H2,1-2H3,(H,25,28)
• InChI Key： DIVSZZDKIVGKHV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)NCC(C1=CC=C2C(CCCN2C)=C1)N1CCCC1

Computed Properties

• Exact Mass: 393.24162724g/mol
• Monoisotopic Mass: 393.24162724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 44.8Ų

Additional information on 4-methoxy-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethylbenzamide

Comprehensive Overview of 4-methoxy-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethylbenzamide (CAS No. 922033-29-2)

The compound 4-methoxy-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethylbenzamide (CAS No. 922033-29-2) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its intricate structure featuring a tetrahydroquinoline core and a pyrrolidine moiety, this compound is a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its unique pharmacophore, which combines a methoxybenzamide group with a 1-methyl-1,2,3,4-tetrahydroquinoline scaffold, offering diverse binding capabilities.

In recent years, the demand for novel compounds like 4-methoxy-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethylbenzamide has surged due to the growing focus on targeted therapies and precision medicine. The compound's structural complexity allows it to interact with various biological targets, making it a promising candidate for treating neurological and metabolic disorders. Its CAS No. 922033-29-2 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

One of the key features of this compound is its pyrrolidin-1-yl ethyl side chain, which enhances its bioavailability and membrane permeability. This attribute is critical for drug candidates, as it ensures efficient delivery to target tissues. Additionally, the methoxy group attached to the benzamide ring contributes to the compound's stability and metabolic resistance, prolonging its therapeutic effects. These characteristics align with current trends in medicinal chemistry, where researchers prioritize molecules with optimized pharmacokinetic profiles.

The synthesis of 4-methoxy-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethylbenzamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the compound's potential, it is often referenced in discussions about small-molecule inhibitors and GPCR modulators, which are hot topics in drug development circles.

From an SEO perspective, queries related to CAS No. 922033-29-2 and its product name often include terms like "synthesis," "biological activity," and "pharmacological applications." These search trends highlight the compound's versatility and the scientific community's eagerness to explore its full potential. Furthermore, the rise of AI-driven drug discovery has amplified interest in such molecules, as computational models can predict their interactions with unprecedented accuracy.

In conclusion, 4-methoxy-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethylbenzamide represents a fascinating area of study with broad implications for modern medicine. Its unique chemical architecture and functional groups make it a valuable tool for researchers aiming to develop next-generation therapeutics. As the scientific landscape evolves, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing personalized treatment strategies.